Cas no 2138046-57-6 (5-bromo-N-(pentan-2-yl)quinazolin-2-amine)

• Product Name: 5-bromo-N-(pentan-2-yl)quinazolin-2-amine
• CAS No: 2138046-57-6
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6021742
• PubChem ID: 165945212
• Update Time: 2025-06-08

5-bromo-N-(pentan-2-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138046-57-6
• EN300-1162091
• 5-bromo-N-(pentan-2-yl)quinazolin-2-amine

• Inchi： 1S/C13H16BrN3/c1-3-5-9(2)16-13-15-8-10-11(14)6-4-7-12(10)17-13/h4,6-9H,3,5H2,1-2H3,(H,15,16,17)
• InChI Key： PSCCPGHPKAWIAI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=NC(=N2)NC(C)CCC

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.8Ų

Additional information on 5-bromo-N-(pentan-2-yl)quinazolin-2-amine

Introduction to 5-bromo-N-(pentan-2-yl)quinazolin-2-amine (CAS No. 2138046-57-6)

5-bromo-N-(pentan-2-yl)quinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138046-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 5-position and an N-pentan-2-ylamino group at the 2-position of the quinazoline core enhances its structural complexity and functional diversity, making it a promising candidate for further investigation in drug discovery.

The quinazoline scaffold is a privileged structure in medicinal chemistry, frequently explored for its role in developing antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The bromine atom in 5-bromo-N-(pentan-2-yl)quinazolin-2-amine not only contributes to its electronic properties but also serves as a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of more complex molecules. The N-pentan-2-ylamino group introduces a hydrophobic alkyl chain, which can influence the compound's solubility, permeability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-bromo-N-(pentan-2-yl)quinazolin-2-amine with various protein targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as kinases and transcription factors. For instance, quinazoline derivatives have been reported to inhibit tyrosine kinases, which are overexpressed in many cancers. The structural features of 5-bromo-N-(pentan-2-yl)quinazolin-2-amine, particularly the bromine substituent and the N-pentan-2-ylamino moiety, may enhance its binding affinity and selectivity towards these targets.

In vitro studies have begun to unravel the pharmacological profile of 5-bromo-N-(pentan-2-yl)quinazolin-2-amine. Preliminary experiments indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its interaction with microtubule-associated proteins has been explored, as quinazolines are known to disrupt microtubule dynamics, which is crucial for cell division and apoptosis. The N-pentan-2-ylamino group may modulate the compound's ability to interfere with these processes without causing excessive toxicity.

The synthesis of 5-bromo-N-(pentan-2-yl)quinazolin-2-am ine involves multi-step organic reactions, including condensation reactions to form the quinazoline core followed by functional group transformations to introduce the bromine and pentanamino substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical testing and optimization.

The pharmacokinetic properties of 5-bromo-N-(pentan -2 -yl)quinazolin - 2 -amine are under active investigation. Researchers are assessing its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to determine its feasibility as a drug candidate. The hydrophobic nature of the N-pentan - 2 - ylamino group may influence its oral bioavailability and tissue distribution. Understanding these parameters is critical for designing effective dosing regimens and minimizing side effects.

One of the most exciting aspects of 5-bromo-N-(pentan - 2 - yl)quin azolin - 2 - am ine is its potential in combination therapies. By pairing it with other drugs that target different pathways or mechanisms, researchers hope to achieve synergistic effects that could improve treatment outcomes. For example, combining this compound with kinase inhibitors might provide a more comprehensive approach to cancer therapy by simultaneously blocking multiple signaling pathways involved in tumor growth.

The development of novel pharmaceuticals relies heavily on collaboration between academic institutions and industry partners. Companies specializing in chemical synthesis are working closely with research teams to produce high-quality samples of 5-bromo-N-(pentan - 2 - yl)quin azolin - 2 - am ine for preclinical studies. These partnerships are essential for translating laboratory discoveries into tangible therapeutic solutions that can benefit patients worldwide.

As research on 5-bromo-N-(pentan - 2 - yl)quin azolin - 2 - am ine progresses, new insights into its mechanisms of action will emerge. These findings will guide further optimization efforts aimed at enhancing its efficacy and safety profiles. The quinazoline derivatives remain a fertile ground for innovation due to their structural versatility and biological relevance.

In conclusion,5-bromo-N-(pentan - 2 - yl)quin azolin - 2 - am ine (CAS No. 2138046 -57 -6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.